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Compound Name: Lavandulyl acetate

Cat. No.: B123112

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a comprehensive protocol for the identification and quantification
of Lavandulyl acetate using Gas Chromatography-Mass Spectrometry (GC-MS). Lavandulyl
acetate is a naturally occurring monoterpene ester found in various essential oils, notably in
lavender (Lavandula angustifolia), and contributes to their characteristic aroma.[1][2] Accurate
analysis of this compound is crucial for quality control, authentication of essential oils, and in
the development of fragrances and pharmaceutical products. This document outlines the
chemical properties of Lavandulyl acetate, a detailed GC-MS methodology, expected mass
spectrometric fragmentation, and quantitative data from relevant studies.

Introduction

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique ideal for
the separation, identification, and quantification of volatile and semi-volatile compounds in
complex mixtures like essential oils.[3][4][5] The technique combines the high separation
efficiency of gas chromatography with the sensitive and specific detection capabilities of mass
spectrometry. This application note details the GC-MS analysis of Lavandulyl acetate, a key
fragrance component.
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Chemical Properties of Lavandulyl Acetate

Lavandulyl acetate (C12H2003) is the acetate ester of lavandulol. Its chemical structure and
properties are summarized below.

Property Value Reference
Molecular Formula C12H2002

Molecular Weight 196.29 g/mol

CAS Number 25905-14-0

Boiling Point 228.7-281.5°C

Appearance Colorless to pale yellow liquid

Solubil Soluble in organic solvents;
olubility
insoluble in water.

Experimental Protocol: GC-MS Analysis

This protocol provides a general methodology for the analysis of Lavandulyl acetate in
essential oil samples. Instrument parameters may require optimization based on the specific
instrumentation and sample matrix.

1. Sample Preparation:

¢ Dilute the essential oil sample in a suitable organic solvent (e.g., methanol or ethanol) to a
concentration of approximately 1 pL/mL.

2. GC-MS Instrumentation and Parameters:
o Gas Chromatograph: Agilent 7890B GC or similar.
o Mass Spectrometer: Agilent 5977B MSD or similar.

e Capillary Column: HP-5MS (or equivalent 5% phenyl-methylpolysiloxane) fused silica
capillary column (e.g., 60.0 m x 0.25 mm internal diameter, 0.25 um film thickness).

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b123112?utm_src=pdf-body
https://www.benchchem.com/product/b123112?utm_src=pdf-body
https://www.benchchem.com/product/b123112?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123112?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Carrier Gas: Helium at a constant flow rate. Hydrogen can also be used as an alternative
carrier gas.

* Injection:
o Injection Volume: 1 pL.
o Injector Temperature: 250 °C.
o Split Ratio: 150:1.
e Oven Temperature Program:
o Initial temperature: 60 °C, hold for 4 minutes.
o Ramp: Increase temperature at a rate of 4 °C/min to 280 °C.
o Final hold: Hold at 280 °C for 10 minutes.
e Mass Spectrometer Parameters:
o lon Source Temperature: 200 °C.
o lonization Mode: Electron lonization (El).
o lonization Energy: 70 eV.
o Mass Range: m/z 40-400.

Data Analysis

Identification of Lavandulyl acetate is achieved by comparing the obtained mass spectrum
and retention time with reference spectra from spectral libraries (e.g., NIST, Wiley) and by
calculating the Kovats Retention Index (RI). Quantification is typically performed by peak area
normalization.

Expected Results

Retention Index:
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The Kovats Retention Index (RI) is a valuable tool for the identification of compounds in GC.
For Lavandulyl acetate on a standard non-polar column (like DB-5 or HP-5MS), the reported
RI values are typically in the range of 1267 to 1304.

Mass Spectrum:

The electron ionization mass spectrum of Lavandulyl acetate is characterized by specific
fragmentation patterns. The molecular ion peak ([M]*) is expected at m/z 196. Key fragment
ions include:

m/z 43: Often the base peak, corresponding to the acetyl group [CHsCO]*.

e m/z 68: A significant fragment.

e m/z 69: Another prominent fragment.

e m/z 93: A characteristic fragment ion.

e m/z 121: A fragment resulting from the loss of the acetyl group and a methyl group.
» m/z 136: Resulting from the loss of acetic acid [M-60]*.

The relative abundances of these ions can be used for positive identification.

Quantitative Data Summary

The concentration of Lavandulyl acetate can vary significantly depending on the species,
geographical origin, and processing of the lavender plant. The following table summarizes the
percentage of Lavandulyl acetate found in various lavender essential oils from different
studies.
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Percentage of Lavandulyl
Plant Source Reference
Acetate (%)

Lavandula angustifolia (Spain) 2.74

Lavandula officinalis (India) 4.34

Lavandula officinalis (Algeria) 4.08

Lavandula officinalis

12.4
(Macedonia)
Lavandin (Lavandula x
_ _ 2.61
intermedia)
Diagrams
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Caption: GC-MS Experimental Workflow for Lavandulyl Acetate Analysis.
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Conclusion

The GC-MS method detailed in this application note provides a reliable and robust approach
for the analysis of Lavandulyl acetate in essential oils. Adherence to this protocol will enable
researchers and quality control professionals to accurately identify and quantify this important
fragrance compound, ensuring the quality and authenticity of their products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b123112?utm_src=pdf-body
https://www.benchchem.com/product/b123112?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/racemic-lavandulyl-acetate.html
https://en.wikipedia.org/wiki/Lavandulyl_acetate
https://areme.co.jp/blogs/scientific-insights/gcms-method-for-essential-oil-analysis
https://www.newdirectionsaromatics.com/blog/an-easy-to-understand-guide-to-gcms-testing/
https://www.newdirectionsaromatics.com/blog/an-easy-to-understand-guide-to-gcms-testing/
https://www.innovatechlabs.com/newsroom/2525/gas-chromatography-essential-oil-purity-testing/
https://www.benchchem.com/product/b123112#gas-chromatography-mass-spectrometry-gc-ms-analysis-of-lavandulyl-acetate
https://www.benchchem.com/product/b123112#gas-chromatography-mass-spectrometry-gc-ms-analysis-of-lavandulyl-acetate
https://www.benchchem.com/product/b123112#gas-chromatography-mass-spectrometry-gc-ms-analysis-of-lavandulyl-acetate
https://www.benchchem.com/product/b123112#gas-chromatography-mass-spectrometry-gc-ms-analysis-of-lavandulyl-acetate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123112?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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